Cas no 21736-01-6 (1-[2-(3,4-dimethylphenyl)ethyl]urea)

• Product Name: 1-[2-(3,4-dimethylphenyl)ethyl]urea
• CAS No: 21736-01-6
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 1403543
• PubChem ID: 89026
• Update Time: 2025-04-20

1-[2-(3,4-dimethylphenyl)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-(3,4-dimethylphenyl)ethyl]urea
• urea, N-[2-(3,4-dimethylphenyl)ethyl]-
• DTXSID90944348
• Urea, 1-(3,4-dimethylphenethyl)-
• 3,4-Dimethylphenethylurea
• 21736-01-6
• BRN 2099856
• N-[2-(3,4-Dimethylphenyl)ethyl]carbamimidic acid

• Inchi： 1S/C11H16N2O/c1-8-3-4-10(7-9(8)2)5-6-13-11(12)14/h3-4,7H,5-6H2,1-2H3,(H3,12,13,14)
• InChI Key： QVSBQWPORZPNBJ-UHFFFAOYSA-N
• SMILES： O=C(N)NCCC1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 192.12638
• Monoisotopic Mass: 192.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.062
• Boiling Point: 336.3°C at 760 mmHg
• Flash Point: 157.2°C
• Refractive Index: 1.545
• PSA: 55.12